Cas no 2138074-27-6 (3-bromo-4-(cyclooctyloxy)oxolane)

• Product Name: 3-bromo-4-(cyclooctyloxy)oxolane
• CAS No: 2138074-27-6
• MF: C₁₂H₂₁BrO₂
• MW: 277.19794344902
• CID: 6557135
• PubChem ID: 165489560
• Update Time: 2025-06-03

3-bromo-4-(cyclooctyloxy)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(cyclooctyloxy)oxolane
• 2138074-27-6
• EN300-1136444

• Inchi： 1S/C12H21BrO2/c13-11-8-14-9-12(11)15-10-6-4-2-1-3-5-7-10/h10-12H,1-9H2
• InChI Key： DEUDFFWTJQUMBG-UHFFFAOYSA-N
• SMILES： BrC1COCC1OC1CCCCCCC1

Computed Properties

• Exact Mass: 276.07249g/mol
• Monoisotopic Mass: 276.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-bromo-4-(cyclooctyloxy)oxolane

Exploring 3-bromo-4-(cyclooctyloxy)oxolane (CAS No. 2138074-27-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-bromo-4-(cyclooctyloxy)oxolane (CAS No. 2138074-27-6) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This molecule, characterized by a brominated oxolane core and a cyclooctyloxy substituent, serves as a pivotal intermediate in the synthesis of complex organic frameworks. Researchers and pharmaceutical developers are increasingly leveraging its reactivity for constructing heterocyclic compounds, which are essential in drug discovery and material science.

The growing demand for high-value synthetic intermediates like 3-bromo-4-(cyclooctyloxy)oxolane aligns with trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound’s potential for atom-efficient transformations and compatibility with catalytic methodologies has garnered attention. Its CAS No. 2138074-27-6 is frequently searched in academic databases, reflecting its relevance in peptide coupling, polymer modification, and ligand design for catalysis.

One of the most compelling aspects of 3-bromo-4-(cyclooctyloxy)oxolane is its role in click chemistry applications. The bromo moiety offers a handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the rapid assembly of diverse molecular architectures. This versatility addresses common queries like “How to functionalize oxolane derivatives?” or “What are the best routes to modify cyclooctyl ethers?”—questions frequently encountered in organic synthesis forums and AI-driven research tools.

From a structural-activity relationship perspective, the oxolane ring in CAS No. 2138074-27-6 contributes to conformational rigidity, a trait highly valued in medicinal chemistry. Its incorporation into bioactive molecules can enhance metabolic stability and target binding affinity, topics trending in drug development circles. Recent publications highlight its use in designing GPCR modulators and enzyme inhibitors, further solidifying its status as a privileged scaffold.

In material science, the cyclooctyloxy group of 3-bromo-4-(cyclooctyloxy)oxolane imparts lipophilicity, making it suitable for surface modification of nanoparticles or self-assembling monolayers. These applications resonate with searches like “How to tune solubility in organic matrices?” or “Stable ether linkers for nanomaterials.” Such interdisciplinary utility underscores why this compound is a hot topic in both academic and industrial research.

To optimize its use, researchers emphasize regioselective bromination protocols and protective group strategies for the oxolane ring. These techniques address practical challenges noted in patent literature and synthetic methodology reviews. For instance, the CAS No. 2138074-27-6 is often cited in discussions on stereocontrol during nucleophilic substitutions—a key concern for asymmetric synthesis enthusiasts.

In conclusion, 3-bromo-4-(cyclooctyloxy)oxolane (CAS No. 2138074-27-6) exemplifies the synergy between structural ingenuity and practical utility. Its adaptability across pharmaceuticals, materials, and catalysis positions it as a cornerstone in contemporary chemistry. As AI-aided molecular design advances, compounds like this will remain at the forefront of innovation-driven synthesis.